Cas no 2474754-67-9 (tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate)

Tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate is a heterocyclic compound featuring a pyrrolidine core functionalized with a 1,2,3-triazole moiety and a tert-butoxycarbonyl (Boc) protecting group. The presence of the Boc group enhances stability and facilitates selective deprotection in synthetic applications. The 3-hydroxypropyl side chain introduces polarity, improving solubility in protic solvents, while the triazole ring offers potential for further derivatization via click chemistry. This compound is valuable in medicinal chemistry and drug discovery as a versatile intermediate for constructing complex scaffolds. Its well-defined structure and functional group compatibility make it suitable for peptide modifications and bioorthogonal conjugation strategies.
tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate structure
2474754-67-9 structure
Product Name:tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate
CAS No:2474754-67-9
MF:C14H24N4O3
MW:296.365363121033
CID:6338488
PubChem ID:165893556
Update Time:2025-10-29

tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate
    • EN300-27718357
    • 2474754-67-9
    • Inchi: 1S/C14H24N4O3/c1-14(2,3)21-13(20)18-8-4-6-12(18)11-10-17(16-15-11)7-5-9-19/h10,12,19H,4-9H2,1-3H3
    • InChI Key: PYQAAEQDYZSVCR-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC1C1=CN(CCCO)N=N1)=O

Computed Properties

  • Exact Mass: 296.18484064g/mol
  • Monoisotopic Mass: 296.18484064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 80.5Ų

tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate

Comprehensive Guide to tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate (CAS No. 2474754-67-9)

tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate (CAS No. 2474754-67-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a triazole-pyrrolidine derivative, is widely utilized in drug discovery and medicinal chemistry due to its unique structural features. The presence of both a 1,2,3-triazole ring and a pyrrolidine moiety makes it a versatile building block for designing bioactive molecules.

The compound's CAS number 2474754-67-9 is a critical identifier for researchers and suppliers, ensuring accurate sourcing and application in various scientific endeavors. With the growing demand for novel heterocyclic compounds in drug development, tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate has become a focal point in the synthesis of potential therapeutics. Its hydroxypropyl side chain further enhances its solubility and reactivity, making it suitable for diverse chemical modifications.

One of the key reasons behind the popularity of tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate is its role in click chemistry applications. The 1,2,3-triazole ring is a hallmark of click chemistry, enabling efficient and selective reactions under mild conditions. Researchers frequently employ this compound in the synthesis of bioconjugates, peptide mimetics, and small-molecule libraries for high-throughput screening.

In the pharmaceutical industry, tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate is often explored for its potential in central nervous system (CNS) drug development. The pyrrolidine scaffold is a common feature in many CNS-active drugs, contributing to improved blood-brain barrier penetration. Additionally, the tert-butyloxycarbonyl (Boc) protecting group in the molecule allows for selective deprotection, facilitating stepwise synthetic strategies.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate. Machine learning models are increasingly used to predict the bioactivity of such heterocyclic scaffolds, accelerating the identification of lead compounds. This aligns with the current trend of computational chemistry and virtual screening in modern drug development pipelines.

The compound's hydroxypropyl substituent also opens doors to applications in prodrug design. By leveraging the hydroxyl group, researchers can attach various biocompatible linkers or targeting moieties, enhancing the compound's therapeutic potential. This approach is particularly relevant in the development of anticancer agents and anti-inflammatory drugs, where targeted delivery is crucial.

From a commercial perspective, the demand for tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate is steadily increasing. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. The compound's CAS No. 2474754-67-9 serves as a vital reference for procurement, ensuring consistency and quality across batches.

In summary, tert-butyl 2-[1-(3-hydroxypropyl)-1H-1,2,3-triazol-4-yl]pyrrolidine-1-carboxylate (CAS No. 2474754-67-9) is a multifaceted compound with broad applications in medicinal chemistry, drug discovery, and bioconjugation. Its unique structural attributes and compatibility with modern synthetic techniques make it a valuable asset in the quest for innovative therapeutics. As research continues to evolve, this compound is poised to play an even greater role in addressing unmet medical needs.

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